2,2-dimethyl-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)propanamide
• InChI: InChI=1S/C14H19N3OS/c1-14(2,3)13(18)15-9-12(11-5-8-19-10-11)17-7-4-6-16-17/h4-8,10,12H,9H2,1-3H3,(H,15,18)
• InChI Key: ZBDMMBMTBWVSJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC(C1=CSC=C1)N2C=CC=N2
• Molecular Formula: C14H19N3OS
• Molecular Weight: 277.39 g/mol

Description

Pyrazole is an organic compound of the azole group with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Thiophene is a heterocyclic compound with the formula C4H4S. Consisting of a flat five-membered ring, it is aromatic as indicated by its extensive substitution reactions.

Synthesis Analysis

Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine.

Molecular Structure Analysis

The molecular structure of pyrazole consists of a 5-membered ring with three carbon atoms and two adjacent nitrogen atoms. The molecular weight of a related compound, 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine, is 173.22.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For example, they react with potassium borohydride to form a class of ligands known as scorpionates.

Physical And Chemical Properties Analysis

Pyrazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C).

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary widely depending on the specific compound and its biological target. For example, some pyrazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For pyrazole, it has several hazard statements including H302, H311, H315, H318, H319, H335, H372, H412.

Future Directions

The future directions in the research and development of pyrazole derivatives are vast. They have become an important synthon in the development of new drugs due to their broad range of chemical and biological properties. There is a great importance of heterocyclic ring containing drugs.